Cas no 115439-61-7 (11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8-tetrahydro-, (8S,13aS)-)

11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8-tetrahydro-, (8S,13aS)- structure
115439-61-7 structure
Product Name:11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8-tetrahydro-, (8S,13aS)-
CAS No:115439-61-7
MF:C18H12BrN3O2S
MW:414.27578163147
CID:179164
Update Time:2024-03-01

11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8-tetrahydro-, (8S,13aS)- Chemical and Physical Properties

Names and Identifiers

    • 11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8-tetrahydro-, (8S,13aS)-
    • 11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8-tetrahydro-, (8S,13aS)
    • (+)-(6S,8S)-Discorhabdin B
    • (+)-Discorhabdin B
    • 11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8-tetrahydro-, [8S-(8a,13aa)]-
    • Discorhabdin B
    • Discorhabdine B
    • (3S,10S)-5-bromo-9-thia-11,15,20-triazahexacyclo[12.6.1.13,10.02,12.03,8.017,21]docosa-1(20),2(12),4,7,14(21),16-hexaene-6,13-dione
    • (8S,10S)-5′-Bromo-2′,8β-epithio-2,3,5,6,7,8-hexahydrospiro[pyrrolo[4,3,2-de][1,7]phenanthroline-10(9H),1′-[2,5]cyclohexadiene]-4′,6-dione
    • (8S,10S)-8β,2′-Thio-5′-bromo-2,3,5,6,7,8-hexahydrospiro[pyrrolo[4,3,2-de][1,7]phenanthroline-10(9H),1′-[2,5]cyclohexadiene]-4′,6-dione
    • (8S,13aS)-12-Bromo-3,5,7,8-tetrahydro-11H-8,13a-methanopyrrolo[4′,3′,2′:4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione
    • Inchi: 1S/C18H12BrN3O2S/c19-8-4-18-5-11(25-10(18)3-9(8)23)22-16-13(18)14-12-7(1-2-20-14)6-21-15(12)17(16)24/h3-4,6,11,21-22H,1-2,5H2/t11-,18-/m0/s1
    • InChI Key: SVKKMXJIWIOCJC-VOJFVSQTSA-N
    • SMILES: S1C2=CC(=O)C(Br)=C[C@@]32C[C@@]1([H])NC1C(=O)C2NC=C4C=2C(C=13)=NCC4

Computed Properties

  • Exact Mass: 412.98346
  • Monoisotopic Mass: 412.983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 889
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.6A^2
  • XLogP3: 2.198

Experimental Properties

  • Density: 2.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 749.7±60.0 °C(Predicted)
  • PSA: 74.32
  • pka: 14.83±0.40(Predicted)

11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8-tetrahydro-, (8S,13aS)- Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.